Cas no 322-77-0 (Benzenamine,N-(3-fluorophenyl)-2-nitro-)
322-77-0 structure
Product Name:Benzenamine,N-(3-fluorophenyl)-2-nitro-
CAS No:322-77-0
MF:C12H9FN2O2
MW:232.210466146469
CID:319759
PubChem ID:261398
Update Time:2025-04-19
Benzenamine,N-(3-fluorophenyl)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(3-fluorophenyl)-2-nitro-
- N-(3-fluorophenyl)-2-nitroaniline
- (3-fluoro-phenyl)-(2-nitro-phenyl)-amine
- (3-Fluor-phenyl)-(2-nitro-phenyl)-amin
- 2-Nitro-3'-fluor-diphenylamin
- AC1L6581
- AC1Q214N
- CTK8I1893
- HMS3087K13
- N-(3-fluorophenyl)-N-(2-nitrophenyl)amine
- NCIOpen2_005785
- NSC93397
- SureCN4942171
- MLS002695202
- 322-77-0
- NSC-93397
- DTXSID00294003
- CHEMBL1711364
- SCHEMBL4942171
- UVFHTYFDGVMEAP-UHFFFAOYSA-N
- SMR001561113
-
- Inchi: 1S/C12H9FN2O2/c13-9-4-3-5-10(8-9)14-11-6-1-2-7-12(11)15(16)17/h1-8,14H
- InChI Key: UVFHTYFDGVMEAP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)NC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 232.06487
- Monoisotopic Mass: 232.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 55.17
- LogP: 4.07370
Benzenamine,N-(3-fluorophenyl)-2-nitro- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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